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Compound of Interest

Compound Name: PI-55

Cat. No.: B8145138

For Researchers, Scientists, and Drug Development Professionals

Introduction

PI-55, also known as 6-(2-hydroxy-3-methylbenzylamino)purine, is a purine derivative that
functions as a competitive antagonist of cytokinin receptors, particularly CRE1/AHK4 and AHK3
in Arabidopsis thaliana.[1][2][3] Structurally similar to the cytokinin 6-benzylaminopurine (BAP),
PI-55 competitively inhibits the binding of natural cytokinins to these receptors, thereby
blocking downstream signaling pathways.[1][2] This inhibitory action makes PI-55 a valuable
tool in plant biology research to study cytokinin-mediated processes such as cell division,
differentiation, seed germination, and root development. It has been shown to accelerate seed
germination and promote root growth, phenocopying a reduced cytokinin status in plants.
These application notes provide a detailed protocol for the preparation of a PI-55 stock solution
for use in various research applications.

Quantitative Data Summary

A summary of the key quantitative data for PI-55 is provided in the table below for easy
reference.
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Property Value Source(s)
Molecular Weight 255.28 g/mol

Molecular Formula C13H13NsO

CAS Number 1122579-42-3

Appearance Solid

Purity >98% (HPLC)

Solubility in DMSO 5.83 mg/mL to 25 mg/mL

Storage of Solid -20°C for up to 3 years

-20°C for 1 month; -80°C for 6

Stock Solution Storage
months to over 1 year

Typical Working
. 10 uM to 100 pM
Concentrations

Experimental Protocol: Preparation of a 10 mM PI-55
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PI-55 in dimethyl sulfoxide
(DMSO).

Materials:

e PI-55 powder

o Anhydrous dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes or vials (amber or covered in foil)
e Analytical balance

o Pipettors and sterile pipette tips

o \ortex mixer
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» Ultrasonic bath (optional, but recommended)
o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

o Pre-weighing Preparation: Before handling PI-55, ensure you are wearing appropriate PPE.
Allow the PI-55 vial to equilibrate to room temperature before opening to prevent
condensation of moisture.

e Weighing PI-55: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh
out the desired amount of PI-55 powder. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 2.55 mg of PI-55 (Molecular Weight = 255.28 g/mol ).

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube containing the PI-55 powder. To continue the example, add 1 mL of DMSO to the 2.55
mg of PI-55.

» Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the
powder.

 Aiding Dissolution (if necessary): If the PI-55 does not fully dissolve, sonication in an
ultrasonic bath or gentle warming (e.g., to 37°C) can be used to facilitate dissolution. Visually
inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Once the PI-55 is completely dissolved, it is recommended to aliquot
the stock solution into smaller, single-use volumes in amber or foil-wrapped tubes to protect
it from light and to avoid repeated freeze-thaw cycles.

e Long-term Storage: For long-term storage, store the aliquots at -80°C, where they can be
stable for 6 months to over a year. For short-term storage, aliquots can be kept at -20°C for
up to one month.

Visualizations

Diagram of PI-55 Stock Solution Preparation Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8145138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for PI-55 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a PI-55 stock solution.

Signaling Pathway of PI-55 Action
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Simplified Signaling Pathway of PI-55 Action
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Caption: PI-55 competitively inhibits cytokinin binding to its receptor, blocking downstream

signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PI-55
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8145138#how-to-prepare-a-pi-55-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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